Cas no 54915-64-9 (Carbamic acid, cyclopentyl-, ethyl ester)

Carbamic acid, cyclopentyl-, ethyl ester structure
54915-64-9 structure
Product Name:Carbamic acid, cyclopentyl-, ethyl ester
CAS No:54915-64-9
MF:C8H15NO2
MW:157.210202455521
CID:353318
PubChem ID:4193626
Update Time:2025-04-19

Carbamic acid, cyclopentyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, cyclopentyl-, ethyl ester
    • ethyl cyclopentylcarbamate
    • ethyl N-cyclopentylcarbamate
    • cyclopentyl-carbamic acid ethyl ester
    • cyclopentylurethane
    • SCHEMBL1053459
    • DTXSID20400649
    • AKOS003871526
    • CBIKNPNOQWAFBJ-UHFFFAOYSA-N
    • FT-0762025
    • 54915-64-9
    • Inchi: 1S/C8H15NO2/c1-2-11-8(10)9-7-5-3-4-6-7/h7H,2-6H2,1H3,(H,9,10)
    • InChI Key: CBIKNPNOQWAFBJ-UHFFFAOYSA-N
    • SMILES: O(CC)C(NC1CCCC1)=O

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 38.33
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